Cas no 2228784-77-6 (O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine)

• Product Name: O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine
• CAS No: 2228784-77-6
• MF: C₁₀H₁₁BrN₂O
• MW: 255.111141443253
• CID: 6485390
• PubChem ID: 165972578
• Update Time: 2025-10-23

O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine
• EN300-1918312
• 2228784-77-6
• O-[1-(5-bromo-1H-indol-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C10H11BrN2O/c1-6(14-12)10-5-7-4-8(11)2-3-9(7)13-10/h2-6,13H,12H2,1H3
• InChI Key： PSVVPYWPTJHGAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C)ON)N2

Computed Properties

• Exact Mass: 254.00548g/mol
• Monoisotopic Mass: 254.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51Ų

Additional information on O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine

Research Brief on O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine (CAS: 2228784-77-6)

O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine (CAS: 2228784-77-6) is a novel compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of therapeutics targeting various diseases, including cancer and inflammatory disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's structural features, particularly the 5-bromoindole scaffold and the hydroxylamine functional group, render it a versatile building block for drug discovery. Recent synthetic methodologies have optimized the production of O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine, achieving higher yields and purity, which are critical for subsequent biological evaluations. Advances in catalytic processes and green chemistry approaches have further enhanced its accessibility for research and development.

In vitro and in vivo studies have demonstrated that O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine exhibits promising biological activities. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, preliminary data indicate its role in modulating cellular pathways associated with apoptosis, making it a candidate for anticancer drug development.

Mechanistic studies have elucidated that the compound's activity is linked to its ability to interact with key protein targets, including transcription factors and kinases. Molecular docking simulations and structure-activity relationship (SAR) analyses have provided insights into the critical functional groups responsible for its bioactivity. These insights are guiding the design of derivatives with improved potency and selectivity.

Despite these promising results, challenges remain in the clinical translation of O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to accelerate its development and explore its full therapeutic potential.

In conclusion, O-1-(5-bromo-1H-indol-2-yl)ethylhydroxylamine represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted activities and structural versatility underscore its value in drug discovery. Future research should focus on optimizing its properties and advancing it through the drug development pipeline, with the ultimate goal of addressing unmet medical needs.